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Compound of Interest

Compound Name: Cinnolin-8-amine

Cat. No.: B1626861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cinnolin-8-amine, a heterocyclic aromatic compound, has emerged as a significant scaffold in

medicinal chemistry and materials science. This technical guide provides an in-depth overview

of its chemical properties, synthesis, and multifaceted biological activities. Detailed

experimental protocols for its synthesis and for the evaluation of its biological effects are

presented. Quantitative data are summarized in structured tables for ease of reference.

Furthermore, key synthesis workflows and implicated signaling pathways are visualized using

diagrams to facilitate a deeper understanding of its chemical and biological behavior.

Chemical and Physical Properties
Cinnolin-8-amine is a bicyclic molecule composed of a benzene ring fused to a pyridazine

ring, with an amine group substituted at the 8-position.[1] This structural arrangement imparts a

unique set of physicochemical properties that are crucial for its biological interactions and

synthetic utility.
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Property Value Reference

CAS Number 21905-84-0

Molecular Formula C₈H₇N₃ [2]

Molecular Weight 145.16 g/mol [2]

Appearance Pale yellow solid

Melting Point 60-65 °C

Boiling Point 174 °C at 26 mmHg

Solubility

Soluble in polar solvents like

ethanol and DMSO; low

solubility in water.

pKa (of conjugate acid) ~3.99

Synthesis of Cinnolin-8-amine
The primary synthetic route to Cinnolin-8-amine involves the reduction of 8-nitrocinnoline. Two

effective methods for this transformation are detailed below.

Experimental Protocol: Reduction of 8-Nitrocinnoline
using Zinc and Calcium Chloride
This classical method provides good yields for the reduction of the nitro group to an amine.

Materials:

8-Nitrocinnoline

Zinc dust (Zn)

Calcium chloride (CaCl₂)

Ethanol (EtOH)

Hydrochloric acid (HCl, concentrated)
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Sodium hydroxide (NaOH) solution

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, dissolve 8-nitrocinnoline in ethanol.

Add an excess of zinc dust and a solution of calcium chloride in water to the flask.

Acidify the mixture by the dropwise addition of concentrated hydrochloric acid while stirring

vigorously. The reaction is exothermic; maintain the temperature below 40°C using an ice

bath.

Continue stirring at room temperature for 2-4 hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

Once the reaction is complete, filter the mixture to remove excess zinc dust.

Neutralize the filtrate with a saturated sodium hydroxide solution until a basic pH is achieved.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield crude Cinnolin-8-amine.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., ethyl acetate/hexane gradient) to obtain pure Cinnolin-8-amine.

Yield: 63-84%[1]

Experimental Protocol: Raney Nickel-Catalyzed
Hydrogenation of 8-Nitrocinnoline
This method offers an alternative catalytic approach for the reduction.
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Materials:

8-Nitrocinnoline

Raney Nickel (activated)

Ethanol (EtOH)

Hydrogen gas (H₂)

Celite®

Procedure:

To a solution of 8-nitrocinnoline in ethanol in a hydrogenation vessel, add a catalytic amount

of activated Raney Nickel slurry.

Pressurize the vessel with hydrogen gas (typically 50 psi).

Stir the reaction mixture vigorously at room temperature for 4-6 hours, or until hydrogen

uptake ceases.

Monitor the reaction by TLC to confirm the disappearance of the starting material.

Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas

(e.g., nitrogen or argon).

Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst.

Caution: Raney Nickel is pyrophoric and must be handled with care, keeping it wet with

solvent at all times.

Wash the filter cake with ethanol.

Concentrate the filtrate under reduced pressure to afford Cinnolin-8-amine.

If necessary, the product can be further purified by recrystallization or column

chromatography.
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Yield: 70-78%[1]

Caption: Synthesis workflow for Cinnolin-8-amine.

Biological Activities and Applications
Cinnolin-8-amine and its derivatives have demonstrated a wide spectrum of biological

activities, making them promising candidates for drug development.

Anticancer Activity
Derivatives of Cinnolin-8-amine have shown significant cytotoxic effects against various

cancer cell lines. The proposed mechanisms of action include the induction of apoptosis and

cell cycle arrest.

Experimental Protocol: In Vitro Anticancer Assay (MTT Assay)

Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer) in appropriate

media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO₂

atmosphere.

Cell Seeding: Seed the cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per

well and allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of Cinnolin-8-amine or its

derivatives dissolved in a suitable solvent (e.g., DMSO, ensuring the final solvent

concentration does not affect cell viability). Include a vehicle control (solvent only) and a

positive control (a known anticancer drug).

Incubation: Incubate the plates for 24, 48, or 72 hours.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 3-4 hours to allow for the formation of formazan

crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's glycine buffer) to dissolve

the formazan crystals.
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Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ (half-maximal inhibitory concentration) value.

Anti-inflammatory Activity
Cinnolin-8-amine derivatives have been reported to possess anti-inflammatory properties,

potentially through the inhibition of pro-inflammatory signaling pathways.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition in RAW 264.7

Macrophages)

Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10%

FBS and antibiotics.

Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10⁴ cells per well and allow

them to adhere.

Compound Treatment: Pre-treat the cells with different concentrations of the test compounds

for 1-2 hours.

LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce

an inflammatory response, except for the control group.

Incubation: Incubate the plates for 24 hours.

Nitrite Measurement (Griess Assay): Collect the cell culture supernatant and measure the

nitrite concentration (an indicator of nitric oxide production) using the Griess reagent.

Absorbance Measurement: Measure the absorbance at 540 nm.

Data Analysis: Determine the inhibitory effect of the compounds on nitric oxide production

and calculate the IC₅₀ value.

Other Biological Activities
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Antibacterial and Antifungal: Cinnolin-8-amine derivatives have shown activity against

various bacterial and fungal strains.

Antimalarial: Some derivatives have exhibited potent activity against Plasmodium falciparum.

Enzyme Inhibition: Cinnoline derivatives have been shown to inhibit key enzymes such as

mycobacterial salicylate ligase (MbtA).[2]

Signaling Pathways
The biological effects of Cinnolin-8-amine and its derivatives are often mediated through the

modulation of key cellular signaling pathways. The NF-κB and MAPK pathways are frequently

implicated in the inflammatory and cell proliferation processes that are targeted by these

compounds.[2]

Caption: Modulation of NF-κB and MAPK signaling pathways.

Conclusion and Future Directions
Cinnolin-8-amine represents a versatile and valuable scaffold in the development of new

therapeutic agents. Its derivatives have demonstrated a broad range of biological activities,

including promising anticancer and anti-inflammatory effects. The synthetic accessibility of the

cinnoline core allows for extensive structural modifications, providing a platform for the

optimization of potency and selectivity. Future research should focus on elucidating the precise

molecular targets and mechanisms of action for different Cinnolin-8-amine derivatives. Further

optimization of the lead compounds through structure-activity relationship (SAR) studies and in

vivo efficacy and safety evaluations are crucial next steps in translating the therapeutic

potential of this compound class into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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